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Compound of Interest

Compound Name: Antioxidant 5057

Cat. No.: B3029516

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of Antioxidant 5057 for the
stabilization of flexible polyurethane slabstock foams. The information is intended to guide
researchers and professionals in the effective application of this antioxidant to prevent thermal
degradation and discoloration during foam production and service life.

Introduction to Antioxidant 5057

Antioxidant 5057 is a high-performance, liquid aromatic amine antioxidant, chemically
described as an octylated-butylated diphenylamine. It is characterized by its low volatility and
high efficiency in preventing the thermal degradation of polymers.[1][2] In the manufacturing of
flexible polyurethane slabstock foams, Antioxidant 5057 is a crucial additive for preventing
scorch, which is the discoloration in the center of the foam bun caused by the exothermic
reaction of diisocyanates with polyols and water.[3][4]

This antioxidant is most effective when used in synergy with hindered phenolic antioxidants,
such as Antioxidant 1135 or Antioxidant 1076.[5][6] This combination provides comprehensive
protection against oxidation during polyol storage and the foaming process.[6] The
recommended dosage level of Antioxidant 5057 in flexible polyurethane slabstock foams
typically ranges from 0.1% to 0.4% by weight of the polyol.[1]
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Performance Data

The following tables summarize the expected performance of Antioxidant 5057 in a typical
flexible polyurethane slabstock foam formulation. The data is representative and may vary
depending on the specific foam formulation and processing conditions.

Table 1: Scorch Performance in a Low-Density Polyurethane Foam

Visual Scorch

L Rating (1-5,
. Antioxidant Core Color
Formulation Dosage (php) 1=no scorch,
System (CIELAB AE¥)
5=severe
scorch)
Control None - 4 25
A Antioxidant 5057 0.3 3 15
B Hindered Phenol 0.3 3 18
Antioxidant 5057
C + Hindered 0.3+0.3 1 5
Phenol

AE represents the total color difference compared to the unaged foam surface.

Table 2: Physical Property Retention after Heat Aging (ASTM D3574, Test K - Dry Heat Aging)

Tensile Elongation Compressio
. Antioxidant Dosage Strength at Break n Set (75%)
Formulation . . .
System (php) Retention Retention Retention
(%) (%) (%)
Control None - 65 55 70
Antioxidant
5057 +
A ] 0.3+0.3 95 90 98
Hindered
Phenol
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Table 3: Emission and Fogging Performance (VDA 278)

] Antioxidant
Formulation Dosage (php) VOC (uglg) FOG (ugl/g)
System
Control None - 150 250
Antioxidant 5057
A + Hindered 0.3+0.3 <100 <200
Phenol

Experimental Protocols

Preparation of Flexible Polyurethane Slabstock Foam

This protocol describes the laboratory-scale preparation of a flexible polyurethane foam for

testing the efficacy of Antioxidant 5057.

Materials:

o Polyether Polyol (e.g., 3000 MW triol)

o Toluene Diisocyanate (TDI 80/20)

o Deionized Water

e Amine Catalysts (e.g., Dabco 33-LV)

 Tin Catalyst (e.g., Stannous Octoate)

« Silicone Surfactant

o Antioxidant 5057

» Hindered Phenolic Antioxidant (e.g., Antioxidant 1135)

Procedure:
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e Premix Preparation: In a suitable container, thoroughly mix the polyether polyol, water, amine
catalysts, silicone surfactant, and the antioxidant package (if applicable).

e Degassing: Degas the premix under vacuum to remove any dissolved air.
 |Isocyanate Addition: Add the calculated amount of TDI 80/20 to the premix.

e Mixing: Immediately mix the components at high speed (e.g., 2000-3000 rpm) for a specified
time (e.g., 5-10 seconds).

e Pouring: Pour the reacting mixture into a pre-heated mold or a cardboard box.

o Curing: Allow the foam to rise and cure at ambient temperature for at least 24 hours before
cutting and testing.

Scorch Test (Microwave Simulation Method)

This method simulates the high internal temperatures of a large foam bun that lead to scorch.
Apparatus:

e Microwave oven with adjustable power settings.

e Foam sample from the core of the cured bun (e.g., 10 cm x 10 cm x 10 cm).

Procedure:

e Place the foam sample in the center of the microwave oven.

e Microwave the foam at a medium power setting for a predetermined time (e.g., 2-5 minutes)
to achieve an internal temperature of 160-180°C.

 After microwaving, allow the foam to cool to room temperature.
o Cut the foam sample in half and visually assess the degree of discoloration in the core.

o For quantitative analysis, use a colorimeter to measure the CIELAB L, a, and b* values of
the scorched core and the unscorched surface to calculate the color difference (AE*).
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Accelerated Heat Aging (ASTM D3574, Test K)

This test evaluates the long-term thermal stability of the foam.

Apparatus:

e Forced-air circulating oven.

e Specimens for tensile strength, elongation, and compression set testing.
Procedure:

e Cut the required test specimens from the cured foam.

e Measure the initial physical properties (tensile strength, elongation, compression set)
according to the relevant sections of ASTM D3574.

¢ Place the specimens in the oven at a specified temperature and duration (e.g., 140°C for 22
hours).

» After the aging period, remove the specimens and allow them to condition at standard
temperature and humidity for at least 3 hours.

o Re-measure the physical properties.

o Calculate the percentage retention of each property.

Volatile Organic Compound (VOC) and Fogging (FOG)
Analysis (VDA 278)

This method determines the emissions from the foam, which is critical for automotive and
indoor applications.

Apparatus:
e Thermal desorption unit coupled with a gas chromatograph/mass spectrometer (TD-GC/MS).

Procedure:
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o A small, precise weight of the foam sample is placed in a thermal desorption tube.

e VOC Analysis: The sample is heated to 90°C, and the emitted volatile compounds are
collected on a cold trap. The trap is then rapidly heated, and the compounds are transferred
to the GC/MS for separation and identification.

e FOG Analysis: The same sample is then heated to 120°C to release semi-volatile
compounds, which are analyzed similarly to the VOCs.

e Quantification is performed using external or internal standards.

Stabilization Mechanism and Experimental Workflow

The following diagrams illustrate the synergistic antioxidant mechanism and the experimental
workflow for evaluating foam stabilization.
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Synergistic Antioxidant Mechanism of Antioxidant 5057 and Hindered Phenol
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Caption: Synergistic antioxidant mechanism.
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Experimental Workflow for Foam Stabilization Evaluation
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Caption: Experimental workflow for evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Stabilization of
Flexible Polyurethane Slabstock Foams with Antioxidant 5057]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b3029516#using-antioxidant-5057-
for-stabilization-of-flexible-polyurethane-slabstock-foams]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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